4-(2-Propynylamino)benzamide

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 4-(prop-2-ynylamino)benzamide
• InChI: InChI=1S/C10H10N2O/c1-2-7-12-9-5-3-8(4-6-9)10(11)13/h1,3-6,12H,7H2,(H2,11,13)
• InChI Key: ZLCFGDDDSPGIGB-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC1=CC=C(C=C1)C(=O)N

Description

4-(2-Propynylamino)benzamide is a benzamide derivative characterized by a propargylamine (2-propynylamino) substituent at the para position of the benzamide scaffold. This compound is of interest in medicinal chemistry and materials science due to the unique electronic and steric properties imparted by the propargyl group. The triple bond in the propargyl moiety enhances reactivity, enabling applications in click chemistry or as a building block for synthesizing more complex architectures .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The following table compares 4-(2-Propynylamino)benzamide with structurally analogous benzamide derivatives, emphasizing substituent effects on physicochemical and spectroscopic properties:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties	NMR Complexity	Biological Activity (Reported)
4-(2-Propynylamino)benzamide	Propargylamino (-NH-C≡CH)	~176.2 (calculated)	High reactivity due to terminal alkyne; potential for Huisgen cycloaddition. Solubility likely moderate in polar aprotic solvents (e.g., DMSO).	Expected coupling from -C≡CH	Not directly studied; inferred from
4-(Dimethylamino)benzohydrazide	Dimethylamino (-N(CH₃)₂)	~193.2	Electron-donating group enhances solubility in polar solvents; crystallizes in monoclinic systems (P2₁/c) .	Moderate (aromatic splitting)	Antimicrobial, anti-inflammatory
3-fluoro-N-(4-fluorophenyl)benzamide	Fluorine (-F)	~248.2	Electronegative substituents reduce solubility; severe ¹H NMR overlap due to scalar coupling (e.g., ³J, ⁴J) .	High (severe peak overlap)	Anticancer (fluorinated analogs)

Key Findings:

Reactivity and Applications: The propargyl group in 4-(2-Propynylamino)benzamide distinguishes it from dimethylamino or fluorine-substituted analogs. Its terminal alkyne enables participation in click chemistry, a feature absent in the compared compounds . In contrast, 4-(Dimethylamino)benzohydrazide exhibits enhanced solubility and crystallinity due to its electron-donating dimethylamino group, making it suitable for X-ray diffraction studies .

Spectroscopic Challenges: Fluorinated benzamides (e.g., 3-fluoro-N-(4-fluorophenyl)benzamide) exhibit highly complex ¹H NMR spectra due to fluorine-induced scalar couplings and aromatic proton overlap, complicating assignments . For 4-(2-Propynylamino)benzamide, the propargyl proton (≡C-H) would produce a distinctive singlet near δ 2.5–3.0 ppm, with coupling to adjacent NH protons likely causing splitting in the δ 6.5–8.0 ppm aromatic region.

Biological Activity: Fluorinated benzamides are often prioritized in drug discovery for their metabolic stability and membrane permeability . 4-(Dimethylamino)benzohydrazide shows antimicrobial activity against Gram-positive bacteria, attributed to its hydrogen-bonding capability .

Research Implications and Limitations

However, synthetic challenges, such as alkyne stability under physiological conditions, require further investigation. Existing data on fluorinated and dimethylamino-substituted benzamides provide a foundational framework for predicting its behavior but highlight the need for dedicated studies .